1-Naphthylglycolic acid
Overview
Description
Scientific Research Applications
New Plasticizers for Poly(Vinyl Chloride)
- Application : Used in the production of polymeric materials.
- Details : Research on symmetrical and mixed esters of ethyleneglycol, including 1-naphthylglycolic acid, as plasticizers for polyvinyl chloride (PVC).
- Source : (Zeinalov, Radzhabov, & Mekhtieva, 2007).
Asymmetric Hydrogenation of Ketones
- Application : As a modifier for the asymmetric hydrogenation of ketopantolactone.
- Details : 1-naphthylglycolic acid demonstrated superior performance as a chiral modifier in catalysis.
- Source : (Mariș et al., 2006).
Asymmetric Reduction of Arylglyoxylic Acids
- Application : In the asymmetric reduction process.
- Details : Involvement of 1-naphthylglycolic acid in the reduction of 1-naphthylglyoxylic acid through host-guest complex formation.
- Source : (Takahashi, Odashima, & Koga, 1985).
Enhancement in Resolution Ability
- Application : As a resolving agent in chemical synthesis.
- Details : 1-naphthylglycolic acid was found to enhance resolution ability significantly in chemical reactions involving p-substituted 1-arylethylamines.
- Source : (Kinbara, Harada, & Saigo, 2000).
Antiviral Potential in Synthesis
- Application : In the synthesis of antiviral compounds.
- Details : The study involved the synthesis of certain compounds where 1-naphthylglycolic acid played a key role.
- Source : (Naidu et al., 2012).
properties
IUPAC Name |
2-hydroxy-2-naphthalen-1-ylacetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O3/c13-11(12(14)15)10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11,13H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXSZGQWPAAHKDH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10286631 | |
Record name | 1-Naphthylglycolic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10286631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Naphthylglycolic acid | |
CAS RN |
6341-54-4 | |
Record name | 1-Naphthaleneglycolic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=46719 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Naphthylglycolic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10286631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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